An In-depth Technical Guide to (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid: Synthesis, Properties, and Applications in Drug Discovery
An In-depth Technical Guide to (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid: Synthesis, Properties, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction: A Versatile Building Block in Medicinal Chemistry
(5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid, bearing the CAS number 1256346-47-0, is a specialized arylboronic acid that has emerged as a significant building block in the field of medicinal chemistry. Its unique trifunctionalized aromatic core, featuring a benzyloxy group, two chlorine atoms, and a boronic acid moiety, offers a versatile platform for the synthesis of complex organic molecules. This guide provides a comprehensive overview of its synthesis, physicochemical properties, and applications, with a particular focus on its role in the development of novel therapeutics, such as Heat Shock Protein 90 (HSP90) inhibitors. The strategic placement of its functional groups allows for precise manipulation in cross-coupling reactions, making it an invaluable tool for researchers aiming to construct molecules with specific biological activities.
Physicochemical Properties
A thorough understanding of the physicochemical properties of (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid is essential for its effective use in synthesis and for predicting the characteristics of its derivatives. While experimentally determined data for this specific molecule is not widely published, properties can be estimated based on its structure and data from analogous compounds.
| Property | Value | Source/Notes |
| CAS Number | 1256346-47-0 | Commercially available |
| Molecular Formula | C₁₃H₁₁BCl₂O₃ | [1] |
| Molecular Weight | 296.94 g/mol | [1] |
| Appearance | White to off-white solid (predicted) | Based on similar arylboronic acids |
| Melting Point | Not available | Data for the related (2,4-Dichlorophenyl)boronic acid is available[2] |
| Solubility | Soluble in organic solvents such as DMSO, DMF, and methanol (predicted) | General solubility for arylboronic acids |
| Purity | Typically >95% | As offered by commercial suppliers |
Synthesis and Characterization
The synthesis of (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid is a multi-step process that requires careful control of reaction conditions. The general strategy involves the introduction of the benzyloxy group, followed by a directed lithiation and subsequent borylation.
Proposed Synthetic Pathway
A plausible synthetic route, based on established organic chemistry principles, is outlined below. This pathway commences with a commercially available starting material, 2,4-dichlorophenol.
Caption: Proposed synthetic pathway for (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid.
Step-by-Step Synthesis Protocol (Hypothetical)
The following is a generalized, hypothetical protocol based on standard procedures for similar transformations. Researchers should optimize these conditions for safety and yield.
Step 1: Iodination of 2,4-Dichlorophenol
-
To a solution of 2,4-dichlorophenol in a suitable solvent (e.g., acetic acid), add a source of iodine, such as iodine monochloride or iodine in the presence of an oxidizing agent (e.g., nitric acid or hydrogen peroxide).
-
Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).
-
Work up the reaction by quenching with a reducing agent (e.g., sodium thiosulfate solution) and extract the product with an organic solvent.
-
Purify the crude product by column chromatography or recrystallization to yield 2,4-dichloro-1-iodobenzene.
Step 2: Benzylation of 2,4-Dichloro-1-iodophenol
-
Dissolve 2,4-dichloro-1-iodophenol in an appropriate solvent such as acetone or DMF.
-
Add a base, typically potassium carbonate, to the solution.
-
Add benzyl bromide dropwise to the reaction mixture.
-
Heat the reaction to reflux and monitor for completion by TLC.
-
After cooling, filter off the inorganic salts and remove the solvent under reduced pressure.
-
Purify the resulting 1-(benzyloxy)-2,4-dichloro-5-iodobenzene by chromatography.
Step 3: Lithiation and Borylation
-
Dissolve 1-(benzyloxy)-2,4-dichloro-5-iodobenzene in anhydrous THF and cool to -78 °C under an inert atmosphere (e.g., argon).
-
Slowly add a solution of n-butyllithium in hexanes. The iodine atom directs the lithiation to the desired position.
-
After stirring for a short period, add triisopropyl borate dropwise at -78 °C.
-
Allow the reaction to slowly warm to room temperature.
-
Quench the reaction with an aqueous acid solution (e.g., 1 M HCl) and stir vigorously to hydrolyze the borate ester.
-
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
-
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by recrystallization or column chromatography to obtain (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid.
Characterization
-
¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure, including the positions of the substituents on the aromatic ring.
-
Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.
-
Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the B-O-H and C-O-C bonds.
Key Applications in Drug Discovery: The Suzuki-Miyaura Coupling
The primary utility of (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid lies in its application as a coupling partner in the Suzuki-Miyaura reaction. This palladium-catalyzed cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl and heteroaryl structures that are prevalent in many drug molecules.
Role in the Synthesis of HSP90 Inhibitors
A significant application of this boronic acid is in the synthesis of inhibitors for Heat Shock Protein 90 (HSP90). HSP90 is a molecular chaperone that plays a crucial role in the stability and function of numerous client proteins, many of which are involved in cancer cell growth and survival.[3] By inhibiting HSP90, these client proteins are degraded, leading to the suppression of tumor growth.
The (5-(Benzyloxy)-2,4-dichlorophenyl) moiety can be incorporated into various molecular scaffolds to generate potent and selective HSP90 inhibitors. For instance, it can be coupled with a suitable heterocyclic partner, such as a pyrimidine derivative, to create novel drug candidates.[4][5]
The HSP90 Signaling Pathway
Inhibition of HSP90 disrupts multiple signaling pathways that are critical for cancer cell proliferation and survival. A simplified representation of the downstream effects of HSP90 inhibition is shown below.
Caption: Simplified diagram of HSP90 inhibition leading to apoptosis.
By binding to HSP90, the inhibitor prevents the proper folding and stabilization of client proteins like Akt, Raf-1, and HER2.[4] This leads to their degradation and the subsequent downregulation of key survival pathways such as the PI3K/Akt and MAPK/ERK pathways, ultimately inducing apoptosis in cancer cells.
Experimental Protocol: Suzuki-Miyaura Coupling
The following is a representative protocol for the Suzuki-Miyaura coupling of (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid with a generic aryl halide.
Caption: General workflow for a Suzuki-Miyaura coupling reaction.
Step-by-Step Protocol:
-
In a reaction vessel, combine (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (0.05 equivalents), and a base, for example, potassium carbonate (2.0 equivalents).
-
Add a degassed solvent system, typically a mixture of an organic solvent like dioxane and water (e.g., 4:1 v/v).
-
Thoroughly degas the reaction mixture by bubbling argon through it for 15-20 minutes.
-
Heat the mixture to reflux (typically 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
-
Once the reaction is complete, cool the mixture to room temperature.
-
Dilute the reaction mixture with water and extract the product with an organic solvent such as ethyl acetate.
-
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.
-
Concentrate the filtrate under reduced pressure to obtain the crude product.
-
Purify the product by flash column chromatography on silica gel to yield the desired biaryl compound.
Safety and Handling
-
Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.
-
Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.
-
Storage: Store in a cool, dry place away from oxidizing agents and moisture. Arylboronic acids can be sensitive to air and moisture, leading to decomposition.[6]
-
First Aid: In case of skin contact, wash thoroughly with soap and water. In case of eye contact, rinse cautiously with water for several minutes. If inhaled, move to fresh air. Seek medical attention if irritation persists.
Conclusion
(5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid is a highly valuable and versatile building block for the synthesis of complex molecules in drug discovery. Its utility in the Suzuki-Miyaura coupling reaction allows for the efficient construction of biaryl structures, which are key pharmacophores in many therapeutic agents, including HSP90 inhibitors. A thorough understanding of its synthesis, properties, and reactivity is crucial for its effective application in the development of next-generation therapeutics. As research in medicinal chemistry continues to advance, the demand for such specialized reagents is likely to grow, further solidifying the importance of (5-(Benzyloxy)-2,4-dichlorophenyl)boronic acid in the synthetic chemist's toolbox.
References
-
Yang, M., Li, C., Li, Y., Cheng, C., Shi, M., Yin, L., Xue, H., & Liu, Y. (2022). Design, synthesis, biological evaluation and molecular docking study of 2,4-diarylimidazoles and 2,4-bis(benzyloxy)-5-arylpyrimidines as novel HSP90 N-terminal inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2376–2392. Available at: [Link]
-
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. Available at: [Link]
-
Splendid Lab Pvt. Ltd. (n.d.). 5-(Benzyloxy)-2,4-dichlorophenylboronic acid. Retrieved January 24, 2026, from [Link]
-
Szilágyi, B., Borbás, A., & Lázár, L. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 26(7), 1968. Available at: [Link]
-
Organic Syntheses. (n.d.). Iodosobenzene. Retrieved January 24, 2026, from [Link]
-
PubChem. (n.d.). (2,4-Dichlorophenyl)boronic acid. Retrieved January 24, 2026, from [Link]
-
ResearchGate. (2025, November 20). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Available at: [Link]
-
National Center for Biotechnology Information. (n.d.). The HSP90 Family: Structure, Regulation, Function, and Implications in Health and Disease. Retrieved January 24, 2026, from [Link]
-
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved January 24, 2026, from [Link]
-
PubChem. (n.d.). PubChem. Retrieved January 24, 2026, from [Link]
-
Workman, P. (2006). Targeting of multiple signalling pathways by heat shock protein 90 molecular chaperone inhibitors. Endocrine-Related Cancer, 13(S1), S125–S130. Available at: [Link]
-
National Center for Biotechnology Information. (2015, August 13). Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds. Retrieved January 24, 2026, from [Link]
-
National Center for Biotechnology Information. (n.d.). Heat-shock protein 90 alpha (HSP90α) modulates signaling pathways towards tolerance of oxidative stress and enhanced survival of hepatocytes of Mugil cephalus. Retrieved January 24, 2026, from [Link]
-
Supporting Information. (n.d.). 13 - Supporting Information. Retrieved January 24, 2026, from [Link]
-
National Institutes of Health. (n.d.). 2,4-Dichlorobenzeneboronic Acid. Retrieved January 24, 2026, from [Link]
-
Semantic Scholar. (n.d.). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Retrieved January 24, 2026, from [Link]
-
National Center for Biotechnology Information. (2021, January 4). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). Retrieved January 24, 2026, from [Link]
-
Lab Alley. (2025, July 15). Boric Acid Safety & Hazards. Available at: [Link]
-
The Royal Society of Chemistry. (2018, March 15). SUPPORTING INFORMATION Palladium(II)-Catalyzed γ-Selective Hydroarylation of Alkenyl Carbonyl Compounds with Arylboronic Acids. Available at: [Link]
-
American Association for Cancer Research. (2007, March 15). Targeting the Molecular Chaperone Heat Shock Protein 90 Provides a Multifaceted Effect on Diverse Cell Signaling Pathways of Cancer Cells. Available at: [Link]
-
National Center for Biotechnology Information. (n.d.). (2,4-Dichloro-5-(hydroxymethyl)phenyl)boronic acid. Retrieved January 24, 2026, from [Link]
- Google Patents. (n.d.). Method for the synthesis of iodobenzene.
-
Elektronische Hochschulschriften der LMU München. (2025, February 10). Transition-Metal Free Strategies for the Construction and Functionalization of Strained Unsaturated Carbo- and Heterocyclic Systems. Available at: [Link]
-
National Institutes of Health. (n.d.). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Retrieved January 24, 2026, from [Link]
-
PubChem. (n.d.). 6-(2,4-dichloro-phenyl)-2-(3,5-difluoro-benzyloxy)-nicotinonitrile. Retrieved January 24, 2026, from [Link]
-
Royal Society of Chemistry. (2018, May 16). Synthesis of 4-substituted ethers of benzophenone and their antileishmanial activities. Available at: [Link]
-
MDPI. (2021, December 16). The Potential of Hsp90 in Targeting Pathological Pathways in Cardiac Diseases. Available at: [Link]
- Google Patents. (n.d.). MTA-cooperative PRMT5 inhibitors.
-
ACS Publications. (2021, June 8). Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids. Available at: [Link]
Sources
- 1. 5-(Benzyloxy)-2-fluorophenylboronic acid(1217500-68-9) 1H NMR spectrum [chemicalbook.com]
- 2. (2,4-Dichlorophenyl)boronic acid | C6H5BCl2O2 | CID 2734659 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. erc.bioscientifica.com [erc.bioscientifica.com]
- 4. The HSP90 Family: Structure, Regulation, Function, and Implications in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. sigmaaldrich.com [sigmaaldrich.com]
